Cas no 1892025-76-1 (5-(aminooxy)methyl-4-bromo-2-methoxyphenol)

• Product Name: 5-(aminooxy)methyl-4-bromo-2-methoxyphenol
• CAS No: 1892025-76-1
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 5874629
• PubChem ID: 117372669
• Update Time: 2025-11-01

5-(aminooxy)methyl-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(aminooxy)methyl-4-bromo-2-methoxyphenol
• 1892025-76-1
• 5-[(aminooxy)methyl]-4-bromo-2-methoxyphenol
• EN300-1933664

• Inchi： 1S/C8H10BrNO3/c1-12-8-3-6(9)5(4-13-10)2-7(8)11/h2-3,11H,4,10H2,1H3
• InChI Key： CATPJCWFVZDYIE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CON)O)OC

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 5-(aminooxy)methyl-4-bromo-2-methoxyphenol

Comprehensive Overview of 5-(Aminooxy)methyl-4-bromo-2-methoxyphenol (CAS No. 1892025-76-1)

5-(Aminooxy)methyl-4-bromo-2-methoxyphenol (CAS No. 1892025-76-1) is a specialized organic compound with a unique molecular structure, combining a phenol backbone with functional groups such as aminooxy, bromo, and methoxy substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery, chemical biology, and material science. Its CAS number 1892025-76-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The aminooxy group in 5-(aminooxy)methyl-4-bromo-2-methoxyphenol is particularly noteworthy, as it enables selective conjugation reactions with carbonyl-containing molecules. This property makes it a valuable tool for bioconjugation, protein labeling, and the development of prodrugs. Meanwhile, the bromo substituent offers versatility in further chemical modifications, such as cross-coupling reactions, which are widely used in medicinal chemistry. The methoxy group contributes to the compound's stability and solubility, enhancing its utility in various experimental settings.

In recent years, the demand for custom synthesis and high-purity intermediates like 5-(aminooxy)methyl-4-bromo-2-methoxyphenol has surged, driven by advancements in targeted drug delivery and precision agriculture. Researchers frequently search for "CAS 1892025-76-1 suppliers" or "5-(aminooxy)methyl-4-bromo-2-methoxyphenol applications," reflecting the compound's growing relevance. Additionally, its role in click chemistry and bioconjugation techniques aligns with current trends in modular synthesis and green chemistry, further boosting its appeal.

From a synthetic perspective, 5-(aminooxy)methyl-4-bromo-2-methoxyphenol is often prepared through multi-step organic reactions, including bromination and etherification. Its purity and yield are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity and assess batch-to-batch consistency. These protocols ensure compliance with industry standards and meet the stringent requirements of academic and industrial users.

The compound's potential extends beyond traditional chemistry. For instance, its aminooxy functionality has been explored in glycobiology for modifying carbohydrates and studying glycosylation patterns. Similarly, the bromo group facilitates palladium-catalyzed reactions, a cornerstone of modern synthetic methodologies. Such versatility positions 5-(aminooxy)methyl-4-bromo-2-methoxyphenol as a key building block in interdisciplinary research, bridging gaps between chemistry, biology, and materials science.

As the scientific community continues to prioritize sustainable chemistry and efficient synthesis, compounds like 5-(aminooxy)methyl-4-bromo-2-methoxyphenol are likely to play an increasingly prominent role. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its adaptability to cutting-edge methodologies. For researchers seeking reliable data, queries such as "5-(aminooxy)methyl-4-bromo-2-methoxyphenol solubility" or "CAS 1892025-76-1 safety data" are common, highlighting the need for comprehensive technical documentation.

In summary, 5-(aminooxy)methyl-4-bromo-2-methoxyphenol (CAS No. 1892025-76-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, including the aminooxy, bromo, and methoxy groups, enable diverse chemical transformations, making it indispensable for researchers exploring novel therapeutics, agrochemicals, and functional materials. With ongoing innovations in synthetic chemistry and biotechnology, this compound is poised to remain at the forefront of scientific discovery.